Cas no 98827-44-2 (Methyl 4-Hydroxy-2H-thieno2,3-e1,2thiazine-3-carboxylate-1,1-dioxide)

• Product Name: Methyl 4-Hydroxy-2H-thieno2,3-e1,2thiazine-3-carboxylate-1,1-dioxide
• CAS No: 98827-44-2
• MF: C₈H₇NO₅S₂
• MW: 261.274879693985
• MDL: MFCD08460399
• CID: 91164
• PubChem ID: 54707628
• Update Time: 2025-04-19

Methyl 4-Hydroxy-2H-thieno2,3-e1,2thiazine-3-carboxylate-1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2H-thieno[2,3-e][1,2]thiazine-3-carboxylate 1,1-dioxide
• methyl 4-hydroxy-1,1-dioxo-2H-thieno[2,3-e]thiazine-3-carboxylate
• Methyl 4-hydroxy-2H-thieno[2,3-e]-1,2-thiazine-3-carboxylate-1,1-dioxide
• SCHEMBL10853069
• Tenoxicam Impurity 1
• Methyl 4-hydroxy-1,1-dioxo-1,2-dihydro-1lambda~6~-thieno[2,3-e][1,2]thiazine-3-carboxylate
• FT-0679440
• Methyl4-hydroxy-2H-thieno[2,3-e][1,2]thiazine-3-carboxylate1,1-dioxide
• METHYL 4-HYDROXY-1,1-DIOXO-2H-1??-THIENO[2,3-E][1,2]THIAZINE-3-CARBOXYLATE
• 98827-44-2
• VS-03364
• MFCD08460399
• AKOS000321322
• DTXSID70716106
• BCP12610
• ALBB-008913
• STK501457
• DB-080564
• BBL012498
• 619-376-8
• H24903
• Methyl 4-hydroxy-2H-thieno(2,3-e)(1,2)thiazine-3-carboxylate 1,1-dioxide
• Methyl 4-Hydroxy-2H-thieno2,3-e1,2thiazine-3-carboxylate-1,1-dioxide

• MDL： MFCD08460399
• Inchi： 1S/C8H7NO5S2/c1-14-8(11)5-6(10)7-4(2-3-15-7)16(12,13)9-5/h2-3,9-10H,1H3
• InChI Key： QHDGDSKIUCBIGS-UHFFFAOYSA-N
• SMILES： S1(C2C=CSC=2C(=C(C(=O)OC)N1)O)(=O)=O

Computed Properties

• Exact Mass: 260.97700
• Monoisotopic Mass: 260.97656467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.716
• Boiling Point: 464.2°C at 760 mmHg
• Flash Point: 234.6°C
• Refractive Index: 1.667
• PSA: 129.32000
• LogP: 1.84920

Methyl 4-Hydroxy-2H-thieno2,3-e1,2thiazine-3-carboxylate-1,1-dioxide Security Information

• HazardClass：IRRITANT